4-[(Thiolan-3-yl)amino]butan-2-ol

• Molecular Formula: C8H17NOS
• Molecular Weight: 175.29 g/mol
• SMILES: CC(CCNC1CCSC1)O
• InChI: InChI=1S/C8H17NOS/c1-7(10)2-4-9-8-3-5-11-6-8/h7-10H,2-6H2,1H3
• InChIKey: NXVBFWKQNAQOJZ-UHFFFAOYSA-N

4-[(Thiolan-3-yl)amino]butan-2-ol: Structural Profile & Procurement

4-[(Thiolan-3-yl)amino]butan-2-ol (CAS 1343971-40-3) is a synthetic thiolane-amino alcohol with the molecular formula C8H17NOS and a molecular weight of 175.29 g/mol [1]. The compound features a saturated tetrahydrothiophene (thiolane) ring linked via a secondary amine to a butan-2-ol chain bearing a secondary alcohol at the 2-position, as described by the canonical SMILES CC(O)CCNC1CCSC1 [1]. It belongs to a broader class of thiolane-containing amino alcohols that have been explored as synthetic intermediates and as scaffolds in medicinal chemistry for enzyme inhibition and receptor modulation applications [2]. Commercially, this compound is available from research chemical suppliers at a specified purity of 98% .

Medicinal chemistry scaffold with thiolane and secondary alcohol motifs

Dual amine/alcohol functionality for synthetic diversification

High-purity specification supports reproducible SAR and assay development

• [1] ChemSrc. 4-[(Thiolan-3-yl)amino]butan-2-ol. CAS 1343971-40-3. Molecular Formula: C8H17NOS; Molecular Weight: 175.29; SMILES: CC(O)CCNC1CCSC1. Accessed April 2026. View Source
• [2] Kohno Y, Tanaka K, Kuriyama K. Amino alcohol derivatives, salts thereof and immunosuppressive agents. US Patent 7,763,752 B2. Issued July 27, 2010. View Source

4-[(Thiolan-3-yl)amino]butan-2-ol: Non-Interchangeability with Analogs

Within the thiolane-amino alcohol chemical space, compounds sharing the C8H17NOS formula can display markedly different physicochemical and pharmacological profiles depending on the position of the alcohol group and the length of the carbon linker. For example, the positional isomer 2-[(thiolan-3-yl)amino]butan-1-ol (CAS 1038259-67-4) bears a primary alcohol at the 1-position rather than a secondary alcohol at the 2-position, altering hydrogen-bonding capacity, metabolic stability, and nucleophilic reactivity . Similarly, chain-shortened analogs such as 1-[(thiolan-3-yl)amino]propan-2-ol (CAS 1153111-35-3, C7H15NOS, MW 161.27) exhibit reduced lipophilicity and distinct steric profiles that can affect target engagement and solubility . Even the deoxygenated analog 3-(thiolan-3-yl)butan-1-amine (CAS 1514392-75-6, C8H17NS, MW 159.29) lacks the hydroxyl group entirely, fundamentally altering its hydrogen-bond donor/acceptor capacity . These structural variations, though subtle, preclude generic interchangeability in structure-activity relationship (SAR) studies, assay development, or synthetic pathway design.

Alcohol class Positional isomers with primary alcohol may alter hydrogen bonding and metabolic stability, limiting direct replacement in biological assays.

Linker length Chain-shortened analogs (C3 vs C4) can shift lipophilicity and conformational sampling, potentially affecting target engagement profiles.

Heteroatom content Deoxygenated analogs lacking the hydroxyl group reduce hydrogen-bond capacity and polar surface area, which may compromise solubility and off-target selectivity context.

4-[(Thiolan-3-yl)amino]butan-2-ol: Differentiation Evidence

Purity Advantage Over Chain-Shortened Analog

The target compound 4-[(thiolan-3-yl)amino]butan-2-ol is commercially supplied at a minimum purity specification of 98% , compared to the chain-shortened analog 1-[(thiolan-3-yl)amino]propan-2-ol, which is supplied at a minimum purity of 95% . This 3-percentage-point difference in purity specification translates to a maximum impurity burden of 2% for the target compound versus up to 5% for the comparator—a 2.5-fold lower potential impurity load that is relevant for assays sensitive to trace contaminants.

Purity specification

Head-to-head

98% (Target) vs 95% (Comparator)
Δ 3 pp · 2.5× lower max impurity burden

Supports higher assay reproducibility by reducing impurity-driven artifacts.

Specifications from vendor datasheets; verify lot-specific COA.

Evidence Dimension	Commercial minimum purity specification
Target Compound Data	Min. Purity Spec: 98%
Comparator Or Baseline	1-[(Thiolan-3-yl)amino]propan-2-ol (CAS 1153111-35-3): Min. Purity Spec: 95%
Quantified Difference	3 percentage points higher purity; 2.5-fold lower maximum impurity burden (2% vs. 5%)
Conditions	Vendor technical datasheet specifications (Leyan for target; AKSci for comparator)

Why This Matters

Higher purity reduces confounding effects from unidentified impurities in dose-response assays, SAR campaigns, and synthetic transformations, supporting more reproducible scientific results.

Secondary vs. Primary Alcohol: Hydrogen-Bonding Profile

The target compound bears a secondary alcohol at the 2-position of the butane chain (SMILES: CC(O)CCNC1CCSC1) [1], whereas its positional isomer 2-[(thiolan-3-yl)amino]butan-1-ol carries a primary alcohol at the 1-position (SMILES: CCC(CO)NC1CCSC1) . Secondary alcohols exhibit lower susceptibility to rapid oxidative metabolism compared to primary alcohols and differ in their hydrogen-bond donor acidity (pKa ~16-18 for secondary vs. ~15-16 for primary aliphatic alcohols), which can influence target binding, solubility, and pharmacokinetic behavior.

Alcohol position

Class-level inference

Secondary alcohol (C2) vs primary alcohol (C1)
Different H-bond donor acidity; predicted lower oxidative metabolism for secondary alcohol

Secondary alcohol may offer a distinct metabolic stability context for cellular and in vivo studies.

Class-level prediction; experimental validation required.

Evidence Dimension	Alcohol substitution pattern and predicted metabolic susceptibility
Target Compound Data	Secondary alcohol at C2; SMILES: CC(O)CCNC1CCSC1
Comparator Or Baseline	2-[(Thiolan-3-yl)amino]butan-1-ol (CAS 1038259-67-4): Primary alcohol at C1; SMILES: CCC(CO)NC1CCSC1
Quantified Difference	Qualitative difference in alcohol class (secondary vs. primary); predicted lower oxidative metabolism rate for secondary alcohol (class-level inference)
Conditions	Structural comparison based on canonical SMILES from ChemSrc database entries

Why This Matters

Secondary alcohols generally resist rapid Phase I oxidation better than primary alcohols, potentially offering improved metabolic stability in cellular and in vivo models—an important consideration when selecting compounds for biological evaluation.

• [1] ChemSrc. 4-[(Thiolan-3-yl)amino]butan-2-ol. CAS 1343971-40-3. SMILES: CC(O)CCNC1CCSC1. Accessed April 2026. View Source

Extended Backbone: Lipophilicity and Conformational Flexibility

4-[(Thiolan-3-yl)amino]butan-2-ol possesses a four-carbon (C4) butan-2-ol backbone (MW 175.29, C8H17NOS) [1], compared to the three-carbon (C3) propan-2-ol backbone of 1-[(thiolan-3-yl)amino]propan-2-ol (MW 161.27, C7H15NOS) . The additional methylene group increases the molecular weight by 14.02 g/mol (8.7% increase) and extends the linker between the thiolane ring and the alcohol, which is predicted to increase lipophilicity (estimated ΔlogP ~+0.5 based on the Hansch π constant for a methylene group) and provide greater conformational flexibility for optimizing interactions with hydrophobic binding pockets.

Backbone length

Cross-study comparable

C4 (Target) vs C3 (Comparator)
ΔMW +14.02 g/mol · estimated ΔlogP +0.5 · +1 rotatable bond

Longer chain may increase lipophilicity and conformational sampling for hydrophobic binding pockets.

LogP estimated from Hansch π; confirm experimentally.

Evidence Dimension	Carbon backbone length and predicted lipophilicity
Target Compound Data	C4 backbone (butan-2-ol); MW 175.29; C8H17NOS
Comparator Or Baseline	1-[(Thiolan-3-yl)amino]propan-2-ol (CAS 1153111-35-3): C3 backbone (propan-2-ol); MW 161.27; C7H15NOS
Quantified Difference	ΔMW: +14.02 g/mol (8.7%); estimated ΔlogP: +0.5; one additional rotatable bond
Conditions	Molecular formula and molecular weight comparison from ChemSrc and AKSci vendor datasheets

Why This Matters

The increased chain length and predicted lipophilicity may enhance membrane permeability and engagement with hydrophobic target sites, while the additional rotational degree of freedom allows finer conformational sampling in binding pockets.

• [1] ChemSrc. 4-[(Thiolan-3-yl)amino]butan-2-ol. CAS 1343971-40-3. Molecular Formula: C8H17NOS; Molecular Weight: 175.29. Accessed April 2026. View Source

Dual Hydrogen-Bond Capacity vs. Deoxygenated Analog

The target compound contains both oxygen (hydroxyl group) and nitrogen (secondary amine) heteroatoms (C8H17NOS), providing two hydrogen-bond donor sites (OH and NH) and two hydrogen-bond acceptor sites (O and N lone pairs) [1]. In contrast, 3-(thiolan-3-yl)butan-1-amine (CAS 1514392-75-6) lacks the hydroxyl oxygen entirely (C8H17NS, MW 159.29) and possesses only a primary amine as the sole hydrogen-bond donor . This difference in heteroatom content yields a predicted topological polar surface area (TPSA) of approximately 32–38 Ų for the target compound (OH + NH contributors) versus approximately 26 Ų for the deoxygenated analog (amine only), representing a >20% increase in polar surface area that can influence solubility, permeability, and off-target binding profiles.

H-bond capacity

Class-level inference

2 HBD / 2 HBA (Target) vs 1 HBD / 1 HBA (Deoxygenated)
Estimated ΔTPSA ~+9 Ų (>35% increase)

Additional hydroxyl broadens pharmacophore and may improve aqueous solubility for biochemical assays.

TPSA estimated from functional group contributions; verify with experimental logP/solubility data.

Evidence Dimension	Heteroatom composition and predicted hydrogen-bond capacity
Target Compound Data	C8H17NOS; 2 H-bond donors (OH + NH); 2 H-bond acceptors; predicted TPSA ~35 Ų
Comparator Or Baseline	3-(Thiolan-3-yl)butan-1-amine (CAS 1514392-75-6): C8H17NS; 1 H-bond donor (NH2 only); 1 H-bond acceptor; predicted TPSA ~26 Ų
Quantified Difference	Δ H-bond donors: +1; Δ H-bond acceptors: +1; estimated ΔTPSA: +9 Ų (~35% increase)
Conditions	Molecular formula comparison from ChemSrc; TPSA estimated from functional group contributions

Why This Matters

The additional hydroxyl group broadens the pharmacophore, enabling more diverse intermolecular interactions (e.g., with polar residues in enzyme active sites) and improving aqueous solubility, which is critical for biochemical assay compatibility.

• [1] ChemSrc. 4-[(Thiolan-3-yl)amino]butan-2-ol. CAS 1343971-40-3. Molecular Formula: C8H17NOS; Molecular Weight: 175.29. Accessed April 2026. View Source

Chiral Center: Stereochemical Exploration Potential

The target compound 4-[(thiolan-3-yl)amino]butan-2-ol possesses a chiral center at the C2 carbon bearing the secondary alcohol (SMILES: CC(O)CCNC1CCSC1, where C2 is a stereogenic center bonded to OH, CH3, H, and CH2 groups) [1]. In contrast, 2-[(thiolan-3-yl)amino]butan-1-ol has its chiral center at C2 displaced to a different position along the chain (SMILES: CCC(CO)NC1CCSC1) , and 1-[(thiolan-3-yl)amino]propan-2-ol (C7H15NOS) features a different spatial arrangement of the methyl and hydroxyl substituents relative to the amine. The presence and position of the chiral center in the target compound enables the preparation and evaluation of enantiomerically pure (R)- and (S)-enantiomers, which may exhibit differential target binding, potentially yielding eudismic ratios that guide lead optimization.

Chiral center

Supporting evidence

One chiral center at C2 (secondary alcohol carbon)
Distinct stereochemical environment vs analogs with shifted or absent chiral centers

Enables enantiomer-specific SAR and chiral probe development for target engagement studies.

SMILES-based structural attribution; enantiomeric excess to be confirmed analytically.

Evidence Dimension	Presence and position of chiral center(s)
Target Compound Data	One chiral center at C2 (secondary alcohol carbon); enantiomeric pairs possible
Comparator Or Baseline	2-[(Thiolan-3-yl)amino]butan-1-ol: one chiral center at C2 (primary alcohol carbon); 1-[(Thiolan-3-yl)amino]propan-2-ol: one chiral center at C2 of propan-2-ol; 3-(thiolan-3-yl)butan-1-amine: chiral center at C3 (amine-bearing carbon)
Quantified Difference	Qualitative: distinct stereochemical environment at the chiral center due to differing substitution patterns
Conditions	SMILES-based structural analysis from ChemSrc and vendor database entries

Why This Matters

The specific stereochemical configuration at C2 can be exploited for enantioselective synthesis and chiral SAR studies, potentially revealing enantiomer-dependent biological activity that is inaccessible with achiral analogs.

• [1] ChemSrc. 4-[(Thiolan-3-yl)amino]butan-2-ol. CAS 1343971-40-3. SMILES: CC(O)CCNC1CCSC1. Accessed April 2026. View Source

4-[(Thiolan-3-yl)amino]butan-2-ol: Research Applications

SAR Studies with Secondary Alcohol Scaffold and High Purity

In structure-activity relationship (SAR) campaigns exploring thiolane-amino alcohol derivatives as enzyme inhibitors or receptor modulators, the C4 butan-2-ol backbone and secondary alcohol of the target compound provide distinct steric and electronic properties compared to C3 propanol or primary alcohol analogs. The 98% commercial purity specification reduces the risk of impurity-driven false positives or skewed dose-response curves, making this compound suitable as a reference point in SAR matrices where analogue rank-ordering depends on accurate potency measurements.

Enantioselective Synthesis & Chiral Probe Development

The chiral center at C2 of the butan-2-ol moiety [1] enables the resolution or asymmetric synthesis of individual (R)- and (S)-enantiomers. This is particularly valuable for projects investigating stereochemistry-dependent target engagement, where the eudismic ratio can inform whether one enantiomer carries the majority of the desired activity. The presence of both a hydroxyl and amine functionality further supports derivatization into diastereomeric salts or chiral auxiliaries.

Synthetic Intermediate for Thiolane-Containing Libraries

The dual hydrogen-bond donor/acceptor capacity arising from the hydroxyl and secondary amine groups [2] makes 4-[(thiolan-3-yl)amino]butan-2-ol a versatile intermediate for constructing focused compound libraries. The secondary alcohol can be selectively oxidized to a ketone, esterified, or converted to a leaving group for nucleophilic displacement, while the secondary amine can be acylated, alkylated, or sulfonylated—offering multiple diversification vectors on a single scaffold.

Physicochemical Comparator for Permeability and Solubility Assays

Relative to the deoxygenated analog 3-(thiolan-3-yl)butan-1-amine (C8H17NS, no hydroxyl) , the target compound's additional hydroxyl group provides a measurable increase in hydrogen-bonding capacity (estimated ΔTPSA ~+9 Ų) that can be exploited in parallel artificial membrane permeability assays (PAMPA) or Caco-2 permeability studies. Such comparative physicochemical profiling helps establish structure-property relationships (SPR) linking heteroatom content to absorption and distribution characteristics.

Application

Selection Property

Validation Focus

Thiolane scaffold SAR studies

Secondary alcohol and C4 backbone with high-purity specification

Impurity-sensitive dose-response curves and rank-ordering accuracy

Chiral probe development

Single chiral center at C2 with amine and alcohol handles

Enantiomer-specific target engagement and eudismic ratio determination

Focused library synthesis

Dual functional groups for orthogonal derivatization

Synthetic versatility: oxidation, esterification, acylation, alkylation routes

Physicochemical profiling

Hydroxyl group contribution to hydrogen-bond capacity and polar surface area

Permeability and solubility structure-property relationship (SPR) studies

• [1] ChemSrc. 4-[(Thiolan-3-yl)amino]butan-2-ol. CAS 1343971-40-3. SMILES: CC(O)CCNC1CCSC1. Accessed April 2026. View Source
• [2] ChemSrc. 4-[(Thiolan-3-yl)amino]butan-2-ol. CAS 1343971-40-3. Molecular Formula: C8H17NOS. Accessed April 2026. View Source